BENGHE Foundational & Exploratory

Check Availability & Pricing

physical and chemical properties of
Trichloro(trimethylamine)boron

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Trichloro(trimethylamine)boron

Cat. No.: B074321

An In-depth Technical Guide to
Trichloro(trimethylamine)boron

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical, chemical, and
spectroscopic properties of Trichloro(trimethylamine)boron. It includes detailed experimental
protocols for its synthesis, purification, and characterization, along with essential safety
information. This stable Lewis acid-base adduct serves as a crucial intermediate in organic
synthesis and boron chemistry research.

Core Properties

Trichloro(trimethylamine)boron, with the CAS Number 1516-55-8, is a stable, solid adduct
formed from the strong Lewis acid, boron trichloride (BCl3), and the Lewis base, trimethylamine
(N(CHs)3).[1][2][3][4] This complexation neutralizes the high reactivity of free boron trichloride,
making it a safer and easier-to-handle reagent for introducing the BCl2 group into molecules.[5]

Physical Properties

The key physical properties of Trichloro(trimethylamine)boron are summarized in the table
below. The compound is a white crystalline solid at room temperature with a high melting point,
indicating its stable lattice structure.[4][6]
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Property Value Source(s)
Molecular Formula C3HoBCIsN [11041071
Molecular Weight 176.28 g/mol [1][4]
Appearance White to pale yellow crystalline o

powder

_ . 237-243°C (with
Melting Point L [2][6]
decomposition)

Boiling Point 152°C (by fractional distillation)  [Previous Search]

Soluble in hot hexane and
Solubility benzene. Recrystallizable from  [2] [Previous Search]

absolute ethanol.

Chemical & Spectroscopic Properties

The adduct's chemical behavior is dominated by the Lewis acidic boron center and the reactive
boron-chlorine bonds. Its spectroscopic signature is characteristic of a tetracoordinate boron
atom.
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Property Value | Description Source(s)

CAS Number 1516-55-8 [1][3]
trichloro-

IUPAC Name [7]

(trimethylazaniumyl)boranuide

Boron trichloride-
trimethylamine complex;

Common Synonyms ) ) [6]
MesNBCls; Trimethylamine-

trichloroborane

The B-Cl bonds are
o susceptible to nucleophilic )
Reactivity o ] [Previous Search]
substitution. The B-N dative

bond is stable.

1B NMR (Chemical Shift) ~18 ppm [Previous Search]

Intermediate in organic and
Primary Application pharmaceutical synthesis; [4]

Lewis acid catalyst.

Chemical Synthesis and Purification

The synthesis of Trichloro(trimethylamine)boron is a direct Lewis acid-base adduct formation
reaction. High purity can be achieved through standard purification techniques.

Synthesis Workflow

The formation of the adduct is a straightforward but exothermic reaction between boron
trichloride and trimethylamine.
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Caption: Lewis acid-base synthesis of the adduct.

Experimental Protocol: Synthesis

This protocol describes a representative laboratory-scale synthesis.

Preparation: Under an inert atmosphere (e.g., nitrogen or argon), prepare a solution of boron
trichloride in anhydrous benzene in a three-neck flask equipped with a dropping funnel and a

magnetic stirrer.

Reaction: Cool the boron trichloride solution in an ice bath. Slowly add a stoichiometric
equivalent of trimethylamine, also dissolved in anhydrous benzene, via the dropping funnel
with vigorous stirring. The reaction is exothermic, and a white precipitate of the adduct will

form.

Isolation: After the addition is complete, allow the mixture to stir for an additional hour at

room temperature.

Workup: Collect the solid product by filtration under inert atmosphere. Wash the precipitate
with a small amount of cold, anhydrous benzene to remove any unreacted starting materials.
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» Drying: Dry the resulting white powder under vacuum to remove residual solvent. Yields for
this reaction can be as high as 98%. [Previous Search]

Purification Workflow

For applications requiring very high purity (>99.9%), a two-step purification process is
employed.

Crude Product
(from synthesis)

'

Fractional Distillation
(>98% Purity)

'

Recrystallization
(from hot hexane)

Pure Product
(>99.9% Purity)

Click to download full resolution via product page

Caption: Purification process for Trichloro(trimethylamine)boron.

Experimental Protocol: Purification by Recrystallization

» Dissolution: Place the crude or distilled Trichloro(trimethylamine)boron solid in a flask.
Add a minimal amount of hexane.

o Heating: Gently heat the suspension with stirring until the solid completely dissolves.

o Crystallization: Remove the flask from the heat source and allow it to cool slowly to room
temperature. As the solution cools, the solubility of the adduct decreases, and pure crystals

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b074321?utm_src=pdf-body-img
https://www.benchchem.com/product/b074321?utm_src=pdf-body
https://www.benchchem.com/product/b074321?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074321?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

will form.

« |solation: Further cool the flask in an ice bath to maximize crystal formation.

e Collection: Collect the crystals by vacuum filtration and wash them with a small volume of
cold hexane.

e Drying: Dry the purified crystals under vacuum. This method can yield purities greater than
99.9%. [Previous Search]

Chemical Reactivity and Applications

The primary utility of Trichloro(trimethylamine)boron in synthesis stems from the reactivity of
its B-Cl bonds. The stable B-N bond ensures the trimethylamine ligand remains attached while
the chlorine atoms are displaced by various nucleophiles.

Reactants

MesN-BCl3 Nucleophile (Nu-)

AN 7
&ubstitution /
\QOdu ?»é

MezN-BCl2Nu

Cl-
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Caption: General nucleophilic substitution pathway.
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This reactivity makes the compound a valuable precursor for synthesizing a wide range of
organoboron derivatives, which are important in pharmaceutical and materials science.[4] It
allows for the controlled, stepwise introduction of functionalities onto the boron center.

Spectroscopic Characterization Protocols
B NMR Spectroscopy

o Sample Preparation: Dissolve approximately 10-20 mg of the compound in a suitable
deuterated solvent (e.g., CDCIs or CeDs) in an NMR tube. As standard borosilicate glass
tubes can produce a broad boron signal, using a quartz NMR tube is preferable for high-
resolution spectra.

e Acquisition: Acquire the 1B NMR spectrum. A single, sharp resonance is expected.

e Analysis: The chemical shift for the tetracoordinate boron in this adduct is typically observed
around & = 18 ppm. [Previous Search]

Infrared (IR) Spectroscopy

o Sample Preparation: As the compound is a solid, prepare the sample using a standard solid-
state technique.

o KBr Pellet: Mix a small amount of the sample (~1-2 mg) with dry potassium bromide (~100
mg). Grind the mixture to a fine powder and press it into a transparent pellet using a
hydraulic press.

o Nujol Mull: Grind a few milligrams of the sample with a drop of Nujol (mineral oil) to create
a fine paste. Spread the mull between two salt plates (e.g., NaCl or KBr).

e Acquisition: Place the prepared sample in the spectrometer and record the infrared
spectrum.

» Analysis: Analyze the spectrum for characteristic vibrational frequencies corresponding to B-
Cl, B-N, C-N, and C-H bonds, as detailed in spectroscopic literature.[2]

Safety and Handling
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While the formation of the stable adduct significantly reduces the hazards associated with its
highly reactive precursors, proper laboratory safety protocols should always be followed.

Hazard Information Description Source(s)

Not classified. No hazard
GHS Classification symbols or statements [1]

required.

Handle in a well-ventilated
area. Avoid creating dust.

Handling Precautions Wear standard personal [Previous Search]
protective equipment (gloves,

safety glasses).

Store in a tightly sealed

container in a cool, dry, well-
Storage ] [4]

ventilated place away from

moisture.

Although stable, contact with
water or strong heat can cause
N decomposition, potentially
Decomposition Hazard ) [8]
releasing hazardous
precursors like boron

trichloride and trimethylamine.

Disclaimer: This guide is intended for informational purposes for trained professionals. Always
consult the specific Safety Data Sheet (SDS) provided by the supplier before handling this
chemical and adhere to all institutional safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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